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Compound of Interest

Compound Name:
Ethyl 3-amino-3-iminopropanoate

hydrochloride

Cat. No.: B1283774 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical reagents is paramount. This guide provides a detailed overview of the core

chemical properties of Ethyl 3-amino-3-iminopropanoate hydrochloride (CAS No: 57508-

48-2), a versatile building block in organic synthesis.

Core Chemical Properties
Ethyl 3-amino-3-iminopropanoate hydrochloride is a colorless solid that serves as a

valuable intermediate in the synthesis of various bioactive molecules.[1][2] Its structure,

featuring both an ester and an imino group, allows for a range of chemical transformations,

making it a key component in the development of novel therapeutic agents and in the study of

amino acid derivatives.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for Ethyl 3-amino-3-
iminopropanoate hydrochloride.
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Property Value Source

CAS Number 57508-48-2 [1]

Molecular Formula C5H11ClN2O2 [3]

Molecular Weight 166.61 g/mol [3]

Appearance Colorless solid [1][3]

¹H NMR (500 MHz, d6-DMSO)

δ 9.16 (2H, broad s, NH2),

8.88 (2H, broad s, NH2), 4.15

(2H, q, J = 7.1 Hz, OCH2),

3.63 (2H, s, CH2), 1.22 (3H, t,

J = 7.1 Hz, CH3)

[1]

¹³C NMR (125 MHz, d6-

DMSO)

δ 166.7 (C=O), 163.6 (C=N),

61.9 (OCH2), 38.2 (CH2), 14.4

(CH3)

[1]

IR (neat, cm⁻¹) 3300, 3095, 1738, 1687 [1]

Mass Spectrum (EI) m/z 130 (M+) [1]

Experimental Protocols
A key application of Ethyl 3-amino-3-iminopropanoate hydrochloride is in synthetic

chemistry. Below is a detailed experimental protocol for its synthesis.

Synthesis of Ethyl 3-amino-3-iminopropanoate
hydrochloride
This protocol outlines the synthesis of the title compound from ethyl 3-ethoxy-3-

iminopropionate.

Materials:

Ethyl 3-amino-3-ethoxyacrylate (760 mg, 4.78 mmol)

Ammonium chloride (270 mg, 5.0 mmol)
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Ethanol (4.0 mL)

Diethyl ether

CEM Discover microwave synthesizer

10 mL pressure-rated glass tube

Filtration apparatus

Vacuum evaporator

Procedure:

Dissolve ethyl 3-amino-3-ethoxyacrylate (760 mg, 4.78 mmol) and ammonium chloride (270

mg, 5.0 mmol) in ethanol (4.0 mL) in a 10 mL pressure-rated glass tube.[1][3]

Place the reaction tube in a CEM Discover microwave synthesizer and irradiate at 120 °C for

1 hour with an initial magnetron power of 200 W.[1][3]

After the reaction is complete, cool the reaction mixture using a stream of compressed air.[1]

[3]

Filter the cooled reaction mixture.[1][3]

Concentrate the filtrate by vacuum evaporation.[1][3]

Grind the resulting residue with diethyl ether to yield ethyl 3-amidinopropionate hydrochloride

as a colorless solid (923 mg, 78% yield).[1][3] The product can be used without further

purification.[1][3]

Visualizing the Synthesis
The following diagrams illustrate the logical workflow of the synthesis process.
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Starting Materials

Reaction Steps Final Product

Ethyl 3-amino-3-ethoxyacrylate

DissolutionAmmonium chloride

Ethanol

Microwave Irradiation
120°C, 1h

Cooling Filtration Evaporation Grinding with Diethyl Ether Ethyl 3-amino-3-iminopropanoate hydrochloride

Click to download full resolution via product page

Caption: Synthetic workflow for Ethyl 3-amino-3-iminopropanoate hydrochloride.

Safety and Handling
While a specific safety data sheet for Ethyl 3-amino-3-iminopropanoate hydrochloride was

not available, information for the related compound, Ethyl 3-ethoxy-3-iminopropionate

hydrochloride, suggests that appropriate safety precautions should be taken. It is irritating to

the respiratory system and skin.[4] In case of contact with eyes, rinse immediately with plenty

of water.[4] Standard laboratory safety practices, including the use of personal protective

equipment such as gloves and safety glasses, are recommended.[4] Ensure adequate

ventilation when handling this compound.[4] For storage, keep containers tightly closed in a

dry, cool, and well-ventilated place.[4]

Applications in Research and Development
Ethyl 3-amino-3-iminopropanoate hydrochloride is a valuable building block for the

synthesis of more complex molecules.[2] Its utility is primarily seen in pharmaceutical and

biochemical research.[2] It is used in the development of drugs, particularly those targeting

metabolic disorders, and in studies involving amino acid derivatives to understand protein

synthesis and enzyme activity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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